1-[(2-chlorobenzyl)oxy]-2-(4-chlorophenyl)-1H-imidazo[4,5-b]pyridine

• IUPAC Name: 2-(4-chlorophenyl)-1-[(2-chlorophenyl)methoxy]imidazo[4,5-b]pyridine
• InChI: InChI=1S/C19H13Cl2N3O/c20-15-9-7-13(8-10-15)19-23-18-17(6-3-11-22-18)24(19)25-12-14-4-1-2-5-16(14)21/h1-11H,12H2
• InChI Key: XAMYILVKUGHBQY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CON2C3=C(N=CC=C3)N=C2C4=CC=C(C=C4)Cl)Cl
• Molecular Formula: C19H13Cl2N3O
• Molecular Weight: 370.2 g/mol
• CAS No.: 339026-79-8

Description

1-[(2-chlorobenzyl)oxy]-2-(4-chlorophenyl)-1H-imidazo[4,5-b]pyridine (CBP) is a synthetic compound that has been studied for its potential applications in the field of scientific research. CBP belongs to the class of imidazo[4,5-b]pyridines, which are heterocyclic aromatic compounds that are known for their biological activity and wide range of applications. CBP has been studied for its ability to modulate biological processes in the body, and has been used in various research studies to investigate its potential therapeutic effects. In

Scientific Research Applications

Environmental Applications

• Chlorophenols in Municipal Solid Waste Incineration : Chlorophenols (CP) are identified as major precursors of dioxins in chemical and thermal processes, including Municipal Solid Waste Incineration (MSWI). This review discusses the concentrations of CP, their potential precursors, and dioxins, summarizing different locations and conditions in MSWI and their Air Pollution Control Devices (APCDs). The study provides insights into CP as products of incomplete combustion and their pathways, which could be relevant to understanding the environmental impact of similar chlorophenyl compounds (Yaqi Peng et al., 2016).

Medicinal Chemistry Applications

• Imidazopyridines as Potential Inhibitors against Multi-Drug Resistant Bacterial Infections : This review highlights the antibacterial profile and structure–activity relationship (SAR) of various synthesized imidazopyridine derivatives. Given the compound shares the imidazo[4,5-b]pyridine core, this research provides a foundation for understanding how such structures can be tuned to create novel, potent antibacterial agents with fewer side effects (Bharat Kumar Reddy Sanapalli et al., 2022).

Catalysis and Organic Synthesis Applications

• Ionic Liquid-Modified Materials for Solid-Phase Extraction and Separation : This review discusses the advances in ionic liquid-modified materials applied in solid-phase extraction, chromatography, and capillary electrochromatography. Although not directly related, the methodologies and materials discussed could be relevant for the purification or synthesis processes involving similar complex organic compounds (L. Vidal et al., 2012).